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Compound of Interest

Compound Name: 4-Acetamidobenzenesulfonamide

Cat. No.: B121751

This technical guide provides a comprehensive overview of N4-Acetylsulfanilamide, a
sulfonamide compound of interest to researchers and professionals in drug development. The
guide details its chemical and physical properties, experimental protocols for its synthesis, and
its biological context as a metabolite.

Chemical and Physical Properties

N4-Acetylsulfanilamide, also known as 4-acetamidobenzenesulfonamide, is a derivative of
sulfanilamide.[1] Its key quantitative properties are summarized in the table below.

Property Value Source(s)
Molecular Formula C8H10N203Ss [21[31[4]1[5][6]
Molecular Weight 214.24 g/mol [2][31[4116][7118]
Melting Point 214-219 °C [31[81I9]
Density 1.414 g/cm3 [3]

Water Solubility Slightly soluble [3]

CAS Number 121-61-9 [21[31[4]

Synthesis of N4-Acetylsulfanilamide
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A common method for the preparation of N4-Acetylsulfanilamide involves the reaction of N-
acetylsulfanilyl chloride with concentrated ammonia.[9]

e Reaction Initiation: Cautiously mix 39 g of N-acetylsulfanilyl chloride with 120 ml of
concentrated ammonia solution (d=0.880). A vigorous exothermic reaction will occur.[9]

e Stirring: Stir the mixture until a smooth, thin paste is formed.[9]

e Heating: Heat the paste at 70°C for 30 minutes with occasional stirring.[9]

o Neutralization and Filtration: After cooling, neutralize the mixture with dilute sulfuric acid.
Filter the resulting solution.[9]

o Washing and Drying: Wash the collected N4-Acetylsulfanilamide with cold water and then dry
it.[9]

« Purification (Optional): For a purer product, the crude N4-Acetylsulfanilamide can be
recrystallized from hot water to yield colorless crystals.[9]
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Reactants
N-acetylsulfanilyl chloride
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Mixing and Stirring

Heating at 70°C

Cooling and Neutralization

Filtration, Washing, and Drying
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Crude N4-Acetylsulfanilamide
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Recrystallization from Hot Water

:

Pure N4-Acetylsulfanilamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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